Cas no 500001-93-4 (4-Chloro-N-[2-chloro-5-(2-morpholin-4-yl-acetylamino)-phenyl]-benzamide)
4-Chloro-N-[2-chloro-5-(2-morpholin-4-yl-acetylamino)-phenyl]-benzamide Chemical and Physical Properties
Names and Identifiers
-
- 4-Chloro-N-[2-chloro-5-(2-morpholin-4-yl-acetylamino)-phenyl]-benzamide
- HMS1674O09
- AKOS000573703
- 500001-93-4
- BAS 01377656
- 4-Chloro-N-(2-chloro-5-(2-morpholinoacetamido)phenyl)benzamide
-
- MDL: MFCD02048106
- Inchi: 1S/C19H19Cl2N3O3/c20-14-3-1-13(2-4-14)19(26)23-17-11-15(5-6-16(17)21)22-18(25)12-24-7-9-27-10-8-24/h1-6,11H,7-10,12H2,(H,22,25)(H,23,26)
- InChI Key: ZUHCXNJMYVFNMI-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1NC(C1C=CC(=CC=1)Cl)=O)NC(CN1CCOCC1)=O
Computed Properties
- Exact Mass: 407.0803469Da
- Monoisotopic Mass: 407.0803469Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 7
- Complexity: 508
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 70.7Ų
4-Chloro-N-[2-chloro-5-(2-morpholin-4-yl-acetylamino)-phenyl]-benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM521099-1g |
4-Chloro-N-(2-chloro-5-(2-morpholinoacetamido)phenyl)benzamide |
500001-93-4 | 97% | 1g |
$291 | 2022-09-29 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1673859-5g |
4-Chloro-N-(2-chloro-5-(2-morpholinoacetamido)phenyl)benzamide |
500001-93-4 | 98% | 5g |
¥12818.00 | 2024-05-11 |
4-Chloro-N-[2-chloro-5-(2-morpholin-4-yl-acetylamino)-phenyl]-benzamide Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 4-Chloro-N-[2-chloro-5-(2-morpholin-4-yl-acetylamino)-phenyl]-benzamide
Introduction to 4-Chloro-N-[2-chloro-5-(2-morpholin-4-yl-acetylamino)-phenyl]-benzamide (CAS No. 500001-93-4)
4-Chloro-N-[2-chloro-5-(2-morpholin-4-yl-acetylamino)-phenyl]-benzamide, a compound with the chemical identifier CAS No. 500001-93-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The intricate structure of 4-Chloro-N-[2-chloro-5-(2-morpholin-4-yl-acetylamino)-phenyl]-benzamide incorporates multiple functional groups that contribute to its unique chemical and biological properties.
The benzamide core of this molecule is a well-studied pharmacophore in drug design, known for its ability to interact with various biological targets. Specifically, the presence of chloro and morpholine substituents enhances the compound's solubility and metabolic stability, making it a promising candidate for further development. Recent studies have highlighted the importance of such structural features in optimizing drug-like properties, which are crucial for the successful translation of laboratory discoveries into clinical applications.
In the realm of medicinal chemistry, the synthesis and characterization of 4-Chloro-N-[2-chloro-5-(2-morpholin-4-yl-acetylamino)-phenyl]-benzamide have been driven by the need for novel compounds that exhibit high efficacy and low toxicity. The chloro groups in the molecule are particularly noteworthy, as they can participate in hydrogen bonding and hydrophobic interactions, thereby influencing binding affinity to biological targets. Additionally, the morpholine ring introduces a secondary amine functionality, which can be further modified to enhance pharmacological activity.
Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. By leveraging molecular docking simulations, scientists have been able to identify key interactions between 4-Chloro-N-[2-chloro-5-(2-morpholin-4-yl-acetylamino)-phenyl]-benzamide and potential target proteins. These insights have been instrumental in guiding the optimization process, leading to more refined analogs with improved pharmacokinetic profiles.
The pharmaceutical industry has shown increasing interest in developing small molecule inhibitors targeting protein-protein interactions (PPIs), which play a critical role in various disease pathways. The structure of 4-Chloro-N-[2-chloro-5-(2-morpholin-4-yl-acetylamino)-phenyl]-benzamide makes it a suitable candidate for this purpose, as its multifaceted functional groups can disrupt or modulate PPIs effectively. Such modulators have emerged as a promising strategy for treating complex diseases like cancer and inflammatory disorders.
Moreover, the synthesis of this compound has been refined through continuous improvements in synthetic methodologies. Modern techniques such as flow chemistry and catalytic processes have enabled the production of high-purity batches of 4-Chloro-N-[2-chloro-5-(2-morpholin-4-yl-acetylamino)-phenyl]-benzamide, which is essential for both preclinical and clinical studies. These advancements ensure that researchers can conduct rigorous testing without compromising on quality or yield.
The biological activity of CAS No. 500001-93-4 has been extensively evaluated in vitro and in vivo. Preliminary data suggest that this compound exhibits potent inhibitory effects on certain enzymes and receptors implicated in disease pathogenesis. For instance, its ability to modulate enzyme activity has been observed in models of metabolic disorders, where it shows promise as a therapeutic agent. Additionally, its interaction with specific receptors has been linked to anti-inflammatory effects, making it a versatile candidate for treating conditions like arthritis and autoimmune diseases.
The development of novel pharmaceuticals often involves a multidisciplinary approach, integrating expertise from chemistry, biology, pharmacology, and clinical research. The case of 4-Chloro-N-[2-chloro-5-(2-morpholin-4-yl-acetylamino)-phenyl]-benzamide exemplifies this collaborative effort. Researchers have utilized cutting-edge technologies to unravel its mechanism of action and assess its potential therapeutic benefits. This holistic approach ensures that compounds like this one are thoroughly vetted before entering clinical trials.
In conclusion, CAS No. 500001-93-4, or more specifically referred to as 4-Chloro-N-[2-chloro-5-(2-morpholin-4-yi-acetylamino)-phenyl]-benzamide, represents a significant step forward in pharmaceutical innovation. Its unique structural features and promising biological activity make it a valuable asset in the quest for new treatments for various diseases. As research continues to uncover new applications for this compound, it is likely that its role in medicine will expand further, offering hope for patients worldwide.
500001-93-4 (4-Chloro-N-[2-chloro-5-(2-morpholin-4-yl-acetylamino)-phenyl]-benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)